4-chlorobenzyl {5-[(2,5-dichlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl sulfide

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanylmethyl]-5-[(2,5-dichlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazole
• InChI: InChI=1S/C19H18Cl3N3S2/c1-2-25-18(12-26-10-13-3-5-15(20)6-4-13)23-24-19(25)27-11-14-9-16(21)7-8-17(14)22/h3-9H,2,10-12H2,1H3
• InChI Key: PGBOXFVBTCAVRU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=C(C=CC(=C2)Cl)Cl)CSCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18Cl3N3S2
• Molecular Weight: 458.9 g/mol

Description

The compound “4-chlorobenzyl {5-[(2,5-dichlorobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}methyl sulfide” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The molecule also contains several functional groups, including a sulfide group and three chlorobenzyl groups.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The chlorobenzyl groups are aromatic rings with a chlorine atom and a benzyl group attached.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds such as 4-chlorobenzyl alcohol can undergo oxidation reactions to form 4-chlorobenzoic acid.

Scientific Research Applications

a. Antifungal Properties: The presence of sulfur and chlorinated benzyl groups suggests antifungal activity. Researchers could explore its efficacy against fungal pathogens, potentially leading to the development of novel antifungal drugs.

b. Anticancer Investigations: Triazole derivatives have been investigated for their anticancer properties. This compound’s structure may contribute to inhibiting cancer cell growth or metastasis. Further studies are warranted to evaluate its potential as an anticancer agent.

Crystallography and Computational Chemistry

The compound’s crystal structure and theoretical calculations could provide valuable insights:

a. Crystal Structure Determination: Researchers could elucidate its crystal structure using X-ray diffraction. This information would aid in understanding its packing and intermolecular interactions.

b. DFT Studies: Density functional theory (DFT) calculations could predict its electronic properties, stability, and reactivity. These insights would guide further experimental investigations.